Molecular Weight and Exact Mass Determination of 6-Bromo-5,7-dichloroquinoline Hydrochloride: A Technical Guide for High-Resolution Mass Spectrometry and Formulation
Molecular Weight and Exact Mass Determination of 6-Bromo-5,7-dichloroquinoline Hydrochloride: A Technical Guide for High-Resolution Mass Spectrometry and Formulation
Executive Summary
For researchers and drug development professionals working with halogenated quinoline derivatives, distinguishing between macroscopic stoichiometric values and microscopic monoisotopic masses is a critical analytical requirement. This whitepaper provides an in-depth technical framework for calculating, validating, and empirically determining the molecular weight and exact mass of 6-bromo-5,7-dichloroquinoline hydrochloride (CAS: 2567502-57-0)[1]. By bridging theoretical isotopic calculations with practical High-Resolution Mass Spectrometry (HRMS) workflows, this guide establishes a self-validating system for rigorous structural confirmation.
Theoretical Framework: Molecular Weight vs. Exact Mass
The causality behind experimental mass calculations dictates that different phases of drug development require fundamentally different mass metrics.
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Molecular Weight (Average Mass): This value reflects the weighted average of all naturally occurring isotopes of the constituent elements. It is the cornerstone of macroscopic laboratory operations—used by formulation scientists to calculate molarity, determine reaction stoichiometry, and weigh Active Pharmaceutical Ingredients (APIs).
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Exact Mass (Monoisotopic Mass): This value represents the mass of the molecule composed entirely of the most abundant isotopes (e.g., 12C , 1H , 79Br , 35Cl , 14N ). Because mass spectrometers measure individual ions rather than bulk averages, the monoisotopic mass is the critical target value for HRMS structural elucidation.
For highly halogenated compounds like 6-bromo-5,7-dichloroquinoline HCl, the divergence between these two values is pronounced due to the significant natural abundance of heavy halogen isotopes ( 81Br at ~49.3% and 37Cl at ~24.2%).
Computational Methodologies
The chemical formula for the intact hydrochloride salt is C9H5BrCl3N . To ensure absolute analytical precision, the calculations below are grounded in the database[2].
Quantitative Data Summary
The following table summarizes the precise mass contributions of each element, allowing for a direct comparison between the monoisotopic exact mass and the average molecular weight.
| Element | Isotope for Exact Mass | Monoisotopic Mass (Da) | Count | Total Exact Mass (Da) | Standard Atomic Weight | Total Average Mass ( g/mol ) |
| Carbon (C) | 12C | 12.00000 | 9 | 108.00000 | 12.011 | 108.099 |
| Hydrogen (H) | 1H | 1.00783 | 5 | 5.03915 | 1.008 | 5.040 |
| Bromine (Br) | 79Br | 78.91834 | 1 | 78.91834 | 79.904 | 79.904 |
| Chlorine (Cl) | 35Cl | 34.96885 | 3 | 104.90655 | 35.450 | 106.350 |
| Nitrogen (N) | 14N | 14.00307 | 1 | 14.00307 | 14.007 | 14.007 |
| TOTAL | 310.86711 Da | 313.400 g/mol |
Table 1: Isotopic Values and Mass Contributions for C9H5BrCl3N .
The Ionization Paradox: Salt vs. Free Base in HRMS
A common point of failure in analytical workflows is targeting the exact mass of the intact salt (310.8671 Da) during Electrospray Ionization (ESI).
The Causality of Dissociation: When 6-bromo-5,7-dichloroquinoline HCl is introduced into the highly polar, acidic environment of an LC-MS mobile phase, the non-covalent hydrochloride salt completely dissociates. The species actually detected in positive ion mode (ESI+) is the protonated free base: [Mfree base+H]+ .
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Free Base Formula: C9H4BrCl2N
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Target Ion Formula: [C9H5BrCl2N]+
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Target Ion Exact Mass ( m/z ): 275.8982 Da
According to[3], verifying this specific m/z shift is mandatory for confirming the identity of the API in solution.
Experimental Protocol: LC-HRMS Determination
To empirically validate the exact mass, the following step-by-step methodology establishes a self-validating analytical system.
Step 1: System Calibration (Self-Validation Checkpoint)
Before introducing the sample, the HRMS (Orbitrap or Q-TOF) must be calibrated using a standard positive ion calibration solution (e.g., caffeine, MRFA, Ultramark 1621).
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Validation Metric: The system must achieve a mass accuracy of < 2 ppm error on known standards to ensure the subsequent quinoline measurement is trustworthy.
Step 2: Sample Preparation
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Weigh 1.0 mg of 6-bromo-5,7-dichloroquinoline HCl.
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Dissolve in 1.0 mL of LC-MS grade Methanol to disrupt the crystal lattice.
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Dilute to a final concentration of 1 µg/mL using a 50:50 mixture of Methanol and Water containing 0.1% Formic Acid.
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Causality: Formic acid acts as a proton donor, driving the equilibrium toward the formation of the [M+H]+ ion and ensuring maximum ionization efficiency in the ESI source.
Step 3: Chromatographic Separation
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Column: C18 Reverse-Phase UHPLC column (2.1 x 50 mm, 1.7 µm).
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Mobile Phase: (A) H2O
- 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.
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Gradient: 5% B to 95% B over 5 minutes.
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Causality: The highly lipophilic nature of the tri-halogenated quinoline core requires a strong organic ramp to elute sharply and prevent column carryover.
Step 4: HRMS Acquisition
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Ionization: ESI Positive mode.
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Resolving Power: Set to ≥ 70,000 at m/z 200.
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Causality: High resolution is strictly required to separate the target isotopic envelope from isobaric background interferences (e.g., solvent clusters).
Analytical Workflow & Isotopic Signature
The presence of one Bromine and two Chlorines in the detected free base creates a highly distinct A+2, A+4, and A+6 isotopic envelope. The ratio of these peaks acts as a self-validating fingerprint; if the experimental spectrum does not match the theoretical distribution of 79Br/81Br and 35Cl/37Cl , it immediately flags isobaric interference.
Figure 1: Logical workflow for the LC-HRMS determination of 6-bromo-5,7-dichloroquinoline.
References
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National Institute of Standards and Technology (NIST). "NIST Atomic Weights and Isotopic Compositions with Relative Atomic Masses." Data.gov, [Link].
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National Center for Biotechnology Information. "PubChem Compound Summary for CID 20579031, 5-Bromo-1,3-dichloroisoquinoline." PubChem, [Link].
